Cas no 394-59-2 (2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-one)

2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-one structure
394-59-2 structure
Product Name:2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-one
CAS No:394-59-2
MF:C9H7F3O
MW:188.146493196487
MDL:MFCD00052338
CID:82254
PubChem ID:136237
Update Time:2025-04-18

2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-Trifluoro-1-(p-tolyl)ethanone
    • 2,2,2-Trifluoro-4'-methylacetophenone
    • 2,2,2-trifluoro-1-(4-methylphenyl)ethanone
    • 2,2,2-trifluoro-1-p-tolylethanone
    • 4-(Trifluoroacetyl)toluene
    • 4'-Methyl-2,2,2-trifluoroacetophenone
    • p-Trifluoroacetyltoluene
    • 2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-one
    • SCHEMBL1047383
    • trifluoromethyl-4-tolylketone
    • NSC 142255
    • 394-59-2
    • 2,2,2-trifluoro-1-p-tolyl-ethanone
    • 2,2,2-Trifluoro-4 inverted exclamation mark -methylacetophenone
    • AM82896
    • SY050055
    • 2,2,2-trifluoro-1-(p-tolyl)ethanone;2,2,2-Trifluoro-4'-methylacetophenone
    • T1973
    • AKOS000442189
    • 2,2,2-trifluoro-1-(4-methylphenyl)-ethanone
    • A824555
    • NSC142255
    • FS-1137
    • (trifluoromethyl)-p-tolyl ketone
    • FT-0616867
    • DTXSID00192590
    • Ethanone, 2,2,2-trifluoro-1-(4-methylphenyl)-
    • NSC-142255
    • EN300-118960
    • 4-Trifluoroacetyltoluene
    • MFCD00052338
    • CS-0077582
    • (3-OXO-1,3-DIHYDRO-ISOBENZOFURAN-1-YL)-ACETICACIDMETHYLESTER
    • J-506748
    • DTXCID40115081
    • DB-049417
    • acetophenone, alpha-alpha-alpha-trifluoro-4-methyl-
    • MDL： MFCD00052338
    • Inchi： 1S/C9H7F3O/c1-6-2-4-7(5-3-6)8(13)9(10,11)12/h2-5H,1H3
    • InChI Key： DYILUJUELMWXAL-UHFFFAOYSA-N
    • SMILES： FC(C(C1C=CC(C)=CC=1)=O)(F)F
    • BRN： 1870406

Computed Properties

  • Exact Mass: 188.04500
  • Monoisotopic Mass: 188.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.2280(lit.)
  • Melting Point: 5°C
  • Boiling Point: 70-72°C at 15 mmHg
  • Flash Point: 70-72°C/15mm
  • Refractive Index: 1.47
  • PSA: 17.07000
  • LogP: 2.74000
  • Solubility: Not available

2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-one Security Information

2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-one Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162002-5G
2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-one
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162002-10g
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:394-59-2)2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-one
Order Number:A824555
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):442.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:394-59-2)2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-one
A824555
Purity:99%
Quantity:100g
Price ($):442.0
Email